59-14-3

5-Bromo-2'-deoxyuridine

In Stock

• CAS RN:
• 59-14-3

• Formula:
• C9H11BrN2O5

• InChI:
• InChI=1S/C9H11BrN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)/t5-,6+,7+/m0/s1

• InChIKey:
• WOVKYSAHUYNSMH-RRKCRQDMSA-N

• 5-Bromo-2'-deoxyuridine (BrdU) is a thymidine analog used to label DNA. It is incorporated into newly synthesized DNA in place of thymidine during the S phase of the cell cycle. Cells that were actively proliferating can then be detected by denaturing the DNA and allowing specific antibodies to target the BrdU incorporation.
  5′ -Bromo-2-deoxyuridine (BrdU) is a carcinogen that may be absorbed by skin or inhalation. BrdU solutions are sensitive to light.
  5-bromo-2'-deoxyuridine is a pyrimidine 2'-deoxyribonucleoside compound having 5-bromouracil as the nucleobase. It has a role as an antineoplastic agent and an antimetabolite.
  Broxuridine is a halogenated thymidine analogue with potential antineoplastic and radiosensitizing activities. Bromodeoxyuridine competes with thymidine for incorporation into DNA, resulting in DNA mutation and the inhibition of cell ...

2-Azido-1-(4-bromophenyl)ethanone

In Stock

• CAS RN:
• 71559-14-3

• Formula:
• C8H6BrN3O

• InChI:
• InChI=1S/C8H6BrN3O/c9-7-3-1-6(2-4-7)8(13)5-11-12-10/h1-4H,5H2

• InChIKey:
• VTHHOAOWUXSGND-UHFFFAOYSA-N

• 2-Azido-1-(4-bromophenyl)ethanone is a useful research compound. Its molecular formula is C8H6BrN3O and its molecular weight is 240.06 g/mol. The purity is usually 95%.

4-acetyl-1-benzylpyrrolidin-2-one

In Stock

• CAS RN:
• 107259-14-3

• Formula:
• C13H15NO2

• 4-acetyl-1-benzylpyrrolidin-2-one is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.3. The purity is usually 95%.

Technetium tc 99m apcitide

• CAS RN:
• 178959-14-3

• Formula:
• C51H73N17NaO20S5Tc

• InChI:
• InChI=1S/C51H77N17O19S5.Na.O.Tc/c1-26(69)60-24-91-21-33(46(82)56-12-37(72)54-14-39(74)64-32(18-88)45(53)81)66-42(77)17-58-47(83)34(22-92-25-61-27(2)70)65-40(75)15-55-38(73)13-57-49(85)36-20-90-23-43(78)63-30(10-28-4-6-29(71)7-5-28)50(86)67-35(19-89-9-3-8-52)48(84)59-16-41(76)62-31(11-44(79)80)51(87)68-36;;;/h4-7,30-36,71,88H,3,8-25,52H2,1-2H3,(H2,53,81)(H,54,72)(H,55,73)(H,56,82)(H,57,85)(H,58,83)(H,59,84)(H,60,69)(H,61,70)(H,62,76)(H,63,78)(H,64,74)(H,65,75)(H,66,77)(H,67,86)(H,68,87)(H,79,80);;;/q;+1;;+3/p-4/i;;;1+1

• InChIKey:
• GOOAASVKYUERHM-SGNQUONSSA-J

• Technetium tc 99m apcitide, also known as Technetium tc 99m apcitide, is a useful research compound. Its molecular formula is C51H73N17NaO20S5Tc and its molecular weight is 1526.5 g/mol. The purity is usually 95%.

2-(4-chlorophenyl)-5-(3,4-dimethoxyphenyl)-1H-imidazole

In Stock

• CAS RN:
• 924859-14-3

• Formula:
• C17H15ClN2O2

• InChI:
• InChI=1S/C17H15ClN2O2/c1-21-15-8-5-12(9-16(15)22-2)14-10-19-17(20-14)11-3-6-13(18)7-4-11/h3-10H,1-2H3,(H,19,20)

• InChIKey:
• GSVDQCPSNBBBGQ-UHFFFAOYSA-N

• 2-(4-chlorophenyl)-5-(3,4-dimethoxyphenyl)-1H-imidazole is a useful research compound. Its molecular formula is C17H15ClN2O2 and its molecular weight is 314.8 g/mol. The purity is usually 95%.

6-(2-Methoxyphenyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 929859-14-3

• Formula:
• C18H16N4OS

• InChI:
• InChI=1S/C18H16N4OS/c1-23-15-10-6-5-9-14(15)17-21-22-16(19-20-18(22)24-17)12-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3

• InChIKey:
• ISBNYUWAPXZODF-UHFFFAOYSA-N

• 6-(2-Methoxyphenyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C18H16N4OS and its molecular weight is 336.4g/mol. The purity is usually 95%.

2-(2,2,2-Trimethylacetyl)oxazole

In Stock

• CAS RN:
• 898759-14-3

• Formula:
• C8H11NO2

• InChI:
• InChI=1S/C8H11NO2/c1-8(2,3)6(10)7-9-4-5-11-7/h4-5H,1-3H3

• InChIKey:
• FAOCFSRVXIICNE-UHFFFAOYSA-N

• 2-(2,2,2-Trimethylacetyl)oxazole is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.

Benzyl 6-oxo-2,3-diphenyl-4-morpholinecarboxylate

Usually In Stock

• CAS RN:
• 335159-14-3

• Formula:
• C24H21NO4

• InChI:
• InChI=1S/C24H21NO4/c26-21-16-25(24(27)28-17-18-10-4-1-5-11-18)22(19-12-6-2-7-13-19)23(29-21)20-14-8-3-9-15-20/h1-15,22-23H,16-17H2

• InChIKey:
• HECRUWTZAMPQOS-UHFFFAOYSA-N

• Benzyl 6-oxo-2,3-diphenyl-4-morpholinecarboxylate is a useful research compound. Its molecular formula is C24H21NO4 and its molecular weight is 387.4 g/mol. The purity is usually 95%.